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Cat. No.: B5700458

For Researchers, Scientists, and Drug Development Professionals

Introduction

SW157765 is a selective small-molecule inhibitor of the solute carrier family 2 member 8
(SLC2A8), commonly known as glucose transporter 8 (GLUT8).[1][2][3] GLUTS8 is a facilitative
glucose transporter that plays a role in glucose homeostasis and has been identified as a
potential therapeutic target in certain cancers, particularly in non-small cell lung cancer
(NSCLC) with KRAS/KEAP1 double mutations.[1][3] These application notes provide detailed
protocols for utilizing SW157765 to study the kinetics of glucose transport mediated by GLUTS.

Quantitative Data Summary

The following tables summarize the known quantitative data for SW157765 and a related
compound, P20, for comparative purposes.

Table 1: Inhibitor Affinity and Potency
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Compound Target Parameter Value Reference
SW157765 GLUT8 IC50 1.2 yM [4]
SW157765 GLUT2 IC50 1.5 M [4]
SW157765 GLUTS Kd 200 nM [5]
P20 GLUTS8 IC50 2.1 pM [5]

>6 uM (2.9-fold
P20 GLUT2 IC50 higher than for [5]
GLUTS)

Signaling Pathways

GLUTS8 Translocation and Downstream Effects of Inhibition

GLUTS8 translocation to the plasma membrane can be stimulated by the Insulin-like Growth
Factor 1 (IGF-1) receptor signaling pathway. Upon activation by IGF-1, the receptor initiates a
cascade involving Phosphoinositide 3-kinase (PI3K) and Protein Kinase B (Akt), which
promotes the movement of GLUT8-containing vesicles to the cell surface, thereby increasing
glucose uptake. Inhibition of GLUT8 by SW157765 is expected to block this glucose influx,
leading to downstream effects on cellular metabolism and survival, particularly in cancer cells
dependent on glucose.
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Seed GLUT8-expressing cells Prepare serial dilutions
in 96-well plate of SW157765

Wash cells and pre-incubate

with SW157765 or controls

Add radiolabeled or fluorescent
glucose analog

'

Encubate to allow uptaka

Wash with ice-cold buffer
to stop uptake

Lyse cells and measure
signal (radioactivity/fluorescence)

Analyze data and
calculate IC50
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Pre-incubate with SW157765

Initiate uptake with varying
[Substrate]

Measure initial uptake rates

Plot velocity vs. [Substrate]
for each [Inhibitor]

Determine apparent Vmax and Km

Analyze changes in Vmax and Km
to determine inhibition type
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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